Cas no 2034522-77-3 (5-chloro-2-{1-(4-ethoxybenzenesulfonyl)piperidin-3-yloxy}pyrimidine)

• Product Name: 5-chloro-2-{1-(4-ethoxybenzenesulfonyl)piperidin-3-yloxy}pyrimidine
• CAS No: 2034522-77-3
• MF: C₁₇H₂₀ClN₃O₄S
• MW: 397.876401901245
• CID: 6373158
• PubChem ID: 121018076
• Update Time: 2025-07-02

5-chloro-2-{1-(4-ethoxybenzenesulfonyl)piperidin-3-yloxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-{1-(4-ethoxybenzenesulfonyl)piperidin-3-yloxy}pyrimidine
• AKOS026701641
• 5-chloro-2-[1-(4-ethoxyphenyl)sulfonylpiperidin-3-yl]oxypyrimidine
• F6480-5098
• 2034522-77-3
• 5-chloro-2-{[1-(4-ethoxybenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine
• 5-chloro-2-((1-((4-ethoxyphenyl)sulfonyl)piperidin-3-yl)oxy)pyrimidine

• Inchi： 1S/C17H20ClN3O4S/c1-2-24-14-5-7-16(8-6-14)26(22,23)21-9-3-4-15(12-21)25-17-19-10-13(18)11-20-17/h5-8,10-11,15H,2-4,9,12H2,1H3
• InChI Key： SNYDBKFXSGZONY-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)OC1CCCN(C1)S(C1C=CC(=CC=1)OCC)(=O)=O

Computed Properties

• Exact Mass: 397.0863050g/mol
• Monoisotopic Mass: 397.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 90Ų

Additional information on 5-chloro-2-{1-(4-ethoxybenzenesulfonyl)piperidin-3-yloxy}pyrimidine

Introduction to 5-chloro-2-{1-(4-ethoxybenzenesulfonyl)piperidin-3-yloxy}pyrimidine (CAS No. 2034522-77-3)

5-chloro-2-{1-(4-ethoxybenzenesulfonyl)piperidin-3-yloxy}pyrimidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034522-77-3, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense research interest. Its molecular structure, characterized by a pyrimidine core linked to a piperidine moiety and further functionalized with an ethoxybenzenesulfonyl group, endows it with unique properties that are being explored for various therapeutic applications.

The structural complexity of 5-chloro-2-{1-(4-ethoxybenzenesulfonyl)piperidin-3-yloxy}pyrimidine is not merely a matter of academic curiosity but holds practical implications in drug design and development. The presence of multiple functional groups, including a chloro substituent on the pyrimidine ring and an ethoxybenzenesulfonyl group attached to a piperidine ring, suggests potential interactions with biological targets such as enzymes and receptors. These interactions are critical for modulating biological pathways and have been the focus of numerous studies aimed at identifying novel pharmacological agents.

In recent years, there has been a surge in research aimed at developing small-molecule inhibitors for various diseases, particularly those involving aberrant signaling pathways. The compound 5-chloro-2-{1-(4-ethoxybenzenesulfonyl)piperidin-3-yloxy}pyrimidine has been investigated for its potential as an inhibitor in several contexts. For instance, its structural features have been hypothesized to allow it to bind to specific enzymes involved in cancer metabolism, potentially inhibiting pathways that promote tumor growth. This hypothesis is supported by preliminary computational studies that model the compound's interaction with target proteins.

The role of sulfonyl groups in medicinal chemistry cannot be overstated. These groups are frequently incorporated into drug candidates due to their ability to enhance binding affinity and selectivity. In the case of 5-chloro-2-{1-(4-ethoxybenzenesulfonyl)piperidin-3-yloxy}pyrimidine, the ethoxybenzenesulfonyl moiety is likely to contribute to its interaction with biological targets by forming hydrogen bonds and other non-covalent interactions. Such interactions are essential for achieving the desired pharmacological effects while minimizing off-target effects.

Moreover, the piperidine ring in the structure of 5-chloro-2-{1-(4-ethoxybenzenesulfonyl)piperidin-3-yloxy}pyrimidine is a common pharmacophore in drug discovery. Piperidine derivatives have been extensively studied for their potential as kinase inhibitors, among other applications. The combination of this motif with the pyrimidine core suggests that this compound may exhibit kinase inhibitory activity, which could be relevant for treating diseases such as cancer and inflammatory disorders.

The synthesis of 5-chloro-2-{1-(4-ethoxybenzenesulfonyl)piperidin-3-yloxy}pyrimidine represents a testament to the advances in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and requires precise control over reaction conditions to achieve high yields and purity. The ability to synthesize such complex molecules underscores the growing sophistication of synthetic methodologies and their importance in drug development.

In the realm of medicinal biology, understanding the mechanism of action of small molecules is crucial for optimizing their therapeutic potential. The investigation of 5-chloro-2-{1-(4-ethoxybenzenesulfonyl)piperidin-3-yloxy}pyrimidine has revealed insights into how structural modifications can influence biological activity. For example, studies have shown that subtle changes in the substitution pattern on the pyrimidine ring can significantly alter binding affinity and selectivity for biological targets. This underscores the importance of structure-activity relationship (SAR) studies in drug discovery.

The compound's potential as a lead molecule has also been explored through high-throughput screening (HTS) approaches. HTS allows researchers to rapidly test thousands of compounds against various biological targets, providing a wealth of data on their activity profiles. Preliminary HTS results with 5-chloro-2-{1-(4-ethoxybenzenesulfonyl)piperidin-3-yloxy}pyrimidine have shown promising activity against certain enzymes, warranting further investigation into its therapeutic potential.

The development of new drugs is often hampered by challenges such as poor solubility, low bioavailability, and rapid metabolism. However, computational methods have emerged as powerful tools for addressing these issues early in the drug discovery process. Molecular modeling techniques can predict how a compound will behave in vivo, allowing researchers to optimize its properties before conducting expensive wet-lab experiments. The application of these techniques to 5-chloro-2-{1-(4-ethoxybenzenesulfonyl)piperidin-3-yloxy}pyrimidine has provided valuable insights into its pharmacokinetic properties.

In conclusion, 5-chloro-2-{1-(4-ethoxybenzenesulfonyl)piperidin-3-yloxy}pyrimidine, identified by its CAS number 2034522-77-3, is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation as a therapeutic agent. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel treatments for various diseases.